Cas no 4188-71-0 (1-Propene,1-(1,1-dimethylethoxy)-, (1Z)-)

• Product Name: 1-Propene,1-(1,1-dimethylethoxy)-, (1Z)-
• CAS No: 4188-71-0
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 333930
• PubChem ID: 5463216
• Update Time: 2025-04-19

1-Propene,1-(1,1-dimethylethoxy)-, (1Z)- Chemical and Physical Properties

Names and Identifiers

• 1-Propene,1-(1,1-dimethylethoxy)-, (1Z)-
• cis-1-Propenyl tert-butyl ether
• 2-methyl-2-[(Z)-prop-1-enoxy]propane
• SCHEMBL891776
• 4188-71-0
• (Z)-1-tert-Butoxy-propene

• Inchi： 1S/C7H14O/c1-5-6-8-7(2,3)4/h5-6H,1-4H3/b6-5-
• InChI Key： XGCRQUBGQPXCPL-WAYWQWQTSA-N
• SMILES： O(/C=C\C)C(C)(C)C

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 76.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 2

Experimental Properties

• Density: 0.792
• Boiling Point: 111.4°Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.417
• PSA: 9.23